Cas no 885277-76-9 (1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid
• CAS No: 885277-76-9
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• MDL: MFCD06738845
• CID: 711461
• PubChem ID: 46835705
• Update Time: 2025-05-20

1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Boc-5-Phenylpyrrolidine-3-carboxylic acid
• 1-(tert-butoxy carbonyl)-5-phenyl pyrrolidine-3-carboxylic acid
• 1,3-Pyrrolidinedicarboxylicacid, 5-phenyl-, 1-(1,1-dimethylethyl) ester
• 1-[(2-methylpropan-2-yl)oxycarbonyl]-5-phenylpyrrolidine-3-carboxylic acid
• 1-tert-Butoxy carbonyl-5-phenyl pyrrolidine-3-carboxylic acid
• 5-phenyl-1,3-Pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl)ester
• 5-PHENYL-PYRROLIDINE-1,3-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER,
• 1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid
• 1-(1,1-Dimethylethyl) 5-phenyl-1,3-pyrrolidinedicarboxylate (ACI)
• 1-Boc-5-Phenylpyrrolidine-3-carboxylicacid
• 5-Phenyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester
• DB-077726
• 1-(Boc)-5-Phenyl-pyrrolidine-3-carboxylic acid
• AKOS015841236
• 885277-76-9
• SCHEMBL19283243
• AB28020
• AC-28277
• CS-0147323
• DTXSID60676528
• 1-(tert-butoxycarbonyl)-5-phenylpyrrolidine-3-carboxylic acid

• MDL： MFCD06738845
• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(20)17-10-12(14(18)19)9-13(17)11-7-5-4-6-8-11/h4-8,12-13H,9-10H2,1-3H3,(H,18,19)
• InChI Key： YOQSWKMNZBOUGT-UHFFFAOYSA-N
• SMILES： O=C(N1C(C2C=CC=CC=2)CC(C(O)=O)C1)OC(C)(C)C

Computed Properties

• Exact Mass: 291.14700
• Monoisotopic Mass: 291.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Density: 1.197
• Boiling Point: 441.471°C at 760 mmHg
• Flash Point: 220.794°C
• Refractive Index: 1.549
• PSA: 66.84000
• LogP: 3.00720

1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid (CAS No. 885277-76-9)

1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid (CAS No. 885277-76-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are increasingly gaining attention due to their versatile applications in drug discovery and development. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functional group makes this molecule particularly valuable for peptide synthesis and medicinal chemistry.

In recent years, the demand for pyrrolidine-based scaffolds has surged, driven by their role in designing bioactive molecules. Researchers are actively exploring compounds like 1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid for their potential in targeting neurological disorders, inflammation, and metabolic diseases. The compound's unique structure, featuring a phenyl substituent at the 5-position, enhances its binding affinity to various biological targets, making it a promising candidate for further investigation.

The synthesis of CAS No. 885277-76-9 involves multi-step organic reactions, including Boc protection and carboxylic acid functionalization. These processes are critical for ensuring high purity and yield, which are essential for pharmaceutical applications. With the growing emphasis on green chemistry and sustainable synthesis, researchers are also exploring eco-friendly methods to produce such compounds, aligning with global trends toward environmentally responsible science.

From an analytical perspective, 1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid is characterized using advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure accurate identification and quality control, which are paramount for regulatory compliance in the pharmaceutical industry. The compound's stability under various conditions is also a key area of study, particularly for its storage and handling in laboratory settings.

The versatility of CAS No. 885277-76-9 extends beyond pharmaceuticals. It is also investigated in material science for designing novel polymers and coatings. The carboxylic acid moiety allows for further derivatization, enabling the creation of customized materials with tailored properties. This dual applicability in both life sciences and material engineering underscores the compound's significance in modern research.

As the scientific community continues to explore pyrrolidine derivatives, 1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid remains a focal point due to its structural flexibility and functional diversity. Its relevance in addressing contemporary challenges, such as drug resistance and sustainable manufacturing, positions it as a compound of enduring interest. Future studies are likely to uncover even broader applications, solidifying its role in advancing science and technology.